N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide

• IUPAC Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C19H17N3O3S/c1-11-7-12(2)17-16(8-11)26-19(20-17)22(10-14-5-4-6-24-14)18(23)15-9-13(3)21-25-15/h4-9H,10H2,1-3H3
• InChI Key: CXJAUYGTCIDPJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)N(CC3=CC=CO3)C(=O)C4=CC(=NO4)C)C
• Molecular Formula: C19H17N3O3S
• Molecular Weight: 367.4 g/mol

Description

N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide is a useful research compound. Its molecular formula is C19H17N3O3S and its molecular weight is 367.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The scientific research applications of the specified chemical compound, while not directly mentioned in the literature, can be inferred from related compounds and their applications. Research has focused on the synthesis and characterization of various aromatic heterocyclic carboxamides, including those with furan and thiazole derivatives, due to their potential fungicidal activity and their ability to interact with biological targets such as succinate dehydrogenase in fungi. For instance, Banba et al. (2013) explored the structure-activity relationships of aromatic heterocyclic carboxamides, highlighting their significance in developing fungicides against gray mold (Banba, Yoshikawa, & Katsuta, 2013).

Antimicrobial Activity

Compounds structurally related to N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide have been synthesized and evaluated for their antimicrobial activity. Çakmak et al. (2022) synthesized a thiazole-based heterocyclic amide and investigated its antimicrobial efficacy against a range of microorganisms, demonstrating its potential for pharmacological and medical applications due to its good antimicrobial properties (Çakmak et al., 2022).

Biological Activity and Catalysis

Further, the research into bimetallic composite catalysts for synthesizing arylated furans and thiophenes, as conducted by Bumagin et al. (2019), indicates the relevance of compounds with similar structures in facilitating chemical reactions in aqueous media, showcasing their utility in synthetic chemistry and potential biological applications (Bumagin, Petkevich, Kletskov, Alekseyev, & Potkin, 2019).

Antiprotozoal Agents

Exploring the antiprotozoal properties of compounds with related structures also sheds light on potential applications. Ismail et al. (2004) synthesized novel dicationic imidazo[1,2-a]pyridines with demonstrated in vitro and in vivo efficacy against Trypanosoma and Plasmodium species, suggesting that compounds with similar chemical frameworks might possess valuable biological activities (Ismail, Brun, Wenzler, Tanious, Wilson, & Boykin, 2004).